Cas no 1260800-59-6 (2-(5-Bromo-1H-indazol-1-yl)ethanol)

• Product Name: 2-(5-Bromo-1H-indazol-1-yl)ethanol
• CAS No: 1260800-59-6
• MF: C₉H₉BrN₂O
• MW: 241.084561109543
• CID: 1082038
• PubChem ID: 71748602
• Update Time: 2025-04-20

2-(5-Bromo-1H-indazol-1-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(5-Bromo-1H-indazol-1-yl)ethanol
• 2-(5-bromoindazol-1-yl)ethanol
• 5-?bromo-1H-?Indazole-?1-?ethanol
• DA-38912
• 2-(5-Bromo-1H-indazol-1-yl)ethan-1-ol
• SCHEMBL15447295
• 1H-Indazole-1-ethanol, 5-bromo-
• 1260800-59-6
• DTXSID60857693

• Inchi： 1S/C9H9BrN2O/c10-8-1-2-9-7(5-8)6-11-12(9)3-4-13/h1-2,5-6,13H,3-4H2
• InChI Key： LUCPMVVVQGVNAR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=NN2CCO

Computed Properties

• Exact Mass: 239.98983g/mol
• Monoisotopic Mass: 239.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38Ų